1-Propylpiperidine-2-carboxylic acid
Overview
Description
1-Propylpiperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Extraction and Recovery in Chemical Industries
1-Propylpiperidine-2-carboxylic acid, as a type of carboxylic acid, is relevant in the extraction and recovery processes within chemical industries. Reactive extraction using various extractant-diluent systems, including mixed extractants and binary diluents, has been explored for carboxylic acids like propionic acid, which is structurally similar to this compound. These studies have implications for the design of reactive extraction processes for propionic acid recovery from waste streams and fermentation broths (Keshav, Wasewar, Chand, & Uslu, 2009) (Keshav, Chand, & Wasewar, 2009).
Applications in Fermentation and Microbial Production
Propionic acid, closely related to this compound, is produced via microbial fermentation and has applications in food, cosmetic, plastics, and pharmaceutical industries. The study of various metabolic pathways for propionate production, including fermentative, biosynthetic, and amino acid catabolic pathways, is crucial for optimizing production and reducing downstream purification costs (Gonzalez-Garcia et al., 2017).
Synthesis and Characterization in Pharmaceutical Applications
The synthesis of indole-2-carboxylic acid derivatives, which include compounds similar to this compound, has significant therapeutic applications. These compounds, synthesized from 1-Propyl-1H-indole-2-carboxylic acid, have shown notable antibacterial and antifungal activities, indicating potential for developing potent pharmaceuticals (Raju et al., 2015).
Utilization in Peptide Synthesis
This compound derivatives, like TOAC (2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid), have been used in the solid-phase synthesis of peptides. TOAC serves as a rigid electron paramagnetic resonance probe and fluorescence quencher, demonstrating its utility in advanced biochemical applications (Martin et al., 2001).
Chemical Engineering and Process Design
Research on the reactive extraction of carboxylic acids, including compounds similar to this compound, has provided insights into chemical engineering processes. These studies have focused on optimizing conditions for the extraction of acids like propionic acid, which have applications in pharmaceutical, agricultural, and chemical industries (Kumar, Datta, & Babu, 2010).
Properties
IUPAC Name |
1-propylpiperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-2-6-10-7-4-3-5-8(10)9(11)12/h8H,2-7H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHQWZZQCEJHGMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCCCC1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30588124 |
Source
|
| Record name | 1-Propylpiperidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588124 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
926275-68-5 |
Source
|
| Record name | 1-Propylpiperidine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30588124 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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